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Compound of Interest

Compound Name: Bourjotinolone A

Cat. No.: B1156878

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bourjotinolone A is a naturally occurring triterpenoid compound that has been isolated from
various plant sources. This technical guide provides a comprehensive overview of the available
scientific information on Bourjotinolone A, with a focus on its chemical properties, and
highlights the current gaps in the understanding of its biological activities and mechanism of
action. This document is intended to serve as a foundational resource for researchers and
professionals in the fields of natural product chemistry, pharmacology, and drug development
who are interested in exploring the therapeutic potential of this molecule.

Chemical and Physical Properties

Bourjotinolone A is classified as a triterpenoid, a large and diverse class of organic
compounds derived from a 30-carbon precursor, squalene. The structural elucidation of
Bourjotinolone A has been primarily accomplished through spectroscopic techniques,
including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).
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Property Value Source
CAS Number 6985-35-9 N/A
Molecular Formula C30H4804 [1112][31[4]
Molecular Weight 472.7 g/mol [11[2]
Class Triterpenoid [5]

Phellodendron chinense
Natural Sources Schneid (bark), Toona sinensis  [5]
(A.Juss.) M.Roem. (roots)

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [5]
Acetate, DMSO, Acetone

Biological Activity

While comprehensive studies on the biological activity of pure Bourjotinolone A are limited in
the publicly available scientific literature, preliminary investigations and studies on related
compounds and plant extracts suggest potential anti-inflammatory properties.

Anti-inflammatory Activity

Extracts from plants known to contain Bourjotinolone A, such as Phellodendron chinense and
Toona sinensis, have demonstrated anti-inflammatory effects in various experimental models.
However, specific quantitative data, such as the half-maximal inhibitory concentration (ICso) for
Bourjotinolone A's anti-inflammatory activity, are not readily available in the reviewed
literature. Further research is required to isolate and evaluate the specific contribution of
Bourjotinolone A to the overall anti-inflammatory profile of these plant extracts.

Table 2: Summary of Reported Anti-inflammatory Activity Data for Bourjotinolone A

Assay Type Cell Line/Model Endpoint Measured ICso | Activity

Data Not Available Data Not Available Data Not Available Data Not Available
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Cytotoxicity

Information regarding the cytotoxic effects of Bourjotinolone A is currently not available in the
scientific literature.

Table 3: Summary of Reported Cytotoxicity Data for Bourjotinolone A

Cell Line Assay Type Endpoint Measured ICso | Activity

Data Not Available Data Not Available Data Not Available Data Not Available

Mechanism of Action

The precise mechanism of action for Bourjotinolone A has not yet been elucidated.
Investigations into its effects on key inflammatory signaling pathways, such as the Nuclear
Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) pathways, are
necessary to understand how it may exert its potential anti-inflammatory effects.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Bourjotinolone A are not
available in the current literature. However, standard assays for assessing anti-inflammatory
activity and cytotoxicity can be adapted for this compound.

Hypothetical Workflow for In Vitro Anti-inflammatory
Screening

The following diagram illustrates a general workflow for screening the anti-inflammatory
potential of a compound like Bourjotinolone A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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